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Introduction

MI-463 is a potent and specific small molecule inhibitor of the menin-mixed lineage leukemia
(MLL) protein-protein interaction, a critical dependency for the survival of leukemia cells with
MLL rearrangements.[1][2][3] By disrupting this interaction, MI-463 effectively downregulates
the expression of downstream oncogenic targets, such as HOXA9 and MEIS1, leading to cell
cycle arrest, differentiation, and apoptosis in MLL-rearranged leukemia cells.[4] These
application notes provide detailed protocols for the preparation of MI-463 stock solutions in
Dimethyl Sulfoxide (DMSO) and their subsequent use in common in vitro and in vivo
experimental workflows.

Physicochemical Properties and Solubility of MI-463

A comprehensive understanding of the physicochemical properties of MI-463 is essential for

accurate and reproducible experimental results.
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Property Value Source(s)
Molecular Weight 484.54 g/mol [1]
CAS Number 1628317-18-9 [1]
Solubility in DMSO 84 - 120 mg/mL [1]
Appearance White to off-white solid [1]

Note: The solubility of MI-463 in DMSO can be influenced by the purity of the DMSO and the
presence of water. It is highly recommended to use anhydrous, high-purity DMSO and
sonication to ensure complete dissolution.

Preparation of MI-463 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MI-463 in DMSO.

Materials:

MI-463 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated micropipettes and sterile tips
Protocol:

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

o Weighing MI-463: Accurately weigh the desired amount of MI-463 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 4.845 mg of MI-463 (Molecular Weight =
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484.54 g/mol ).

e Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the MI-463
powder. For a 10 mM stock solution, add 1 mL of DMSO to 4.845 mg of MI-463.

e Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

e Sonication (Optional): If the compound does not fully dissolve, sonicate the solution in a
water bath for 5-10 minutes.

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

 Aliquoting and Storage: Aliquot the stock solution into single-use volumes to minimize
freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. A stock
solution of MI-463 in DMSO is stable for at least 6 months when stored at -20°C.[1]

Signaling Pathway of MI-463

MI-463 targets the critical interaction between menin and MLL fusion proteins, which is a
hallmark of MLL-rearranged leukemias. The following diagram illustrates this signaling pathway
and the mechanism of action of MI-463.
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Caption: MI-463 inhibits the menin-MLL interaction.

Experimental Protocols

The following are detailed protocols for common in vitro and in vivo experiments using the Mi-
463 stock solution.

In Vitro Cell Viability Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (G150) of MI-463 on
leukemia cell lines.

Materials:

e MLL-rearranged leukemia cell lines (e.g., MV4-11, MOLM-13)
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e Non-MLL rearranged leukemia cell lines (as negative controls)

o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

e MI-463 stock solution (10 mM in DMSO)

o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

e Solubilization solution (e.g., DMSO or 0.01 M HCI in 10% SDS)

o Multichannel pipette

o Plate reader

Protocol:

e Cell Seeding: Seed leukemia cells in a 96-well plate at a density of 5,000-10,000 cells per
well in 100 pL of complete medium.

o Compound Treatment: Prepare serial dilutions of the MI-463 stock solution in complete
medium. Add 100 pL of the diluted compound to the respective wells to achieve the final
desired concentrations (e.g., 0.01, 0.1, 1, 10, 100 uM). Include a vehicle control (DMSO) at a
concentration equivalent to the highest MI-463 concentration.

e Incubation: Incubate the plate for 72-96 hours at 37°C in a humidified incubator with 5%
Cco2.

o MTT Addition: Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C.

e Solubilization: Add 100 pL of solubilization solution to each well and incubate overnight at
37°C to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.
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o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot
a dose-response curve to determine the GI50 value.

In Vitro Differentiation Assay (Flow Cytometry for
CD11b)

This assay measures the ability of MI-463 to induce myeloid differentiation in leukemia cells by
assessing the expression of the cell surface marker CD11b.

Materials:

MLL-rearranged leukemia cell lines

o Complete cell culture medium

e MI-463 stock solution (10 mM in DMSO)

o 6-well cell culture plates

o Phosphate-buffered saline (PBS)

o FACS buffer (PBS with 2% FBS)

e FITC-conjugated anti-CD11b antibody

Flow cytometer

Protocol:

o Cell Treatment: Seed leukemia cells in 6-well plates at an appropriate density and treat with
a range of MI-463 concentrations (e.g., 0.1, 1, 5 uM) or DMSO as a vehicle control.

 Incubation: Incubate the cells for 5-7 days, replenishing the medium and compound every 2-
3 days.

e Cell Harvesting and Staining:

o Harvest the cells and wash them twice with cold PBS.
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o Resuspend the cells in FACS buffer.

o Add the FITC-conjugated anti-CD11b antibody and incubate for 30 minutes on ice in the
dark.

o Wash the cells twice with FACS buffer to remove unbound antibody.

+ Flow Cytometry Analysis: Resuspend the cells in FACS buffer and analyze the fluorescence
intensity using a flow cytometer.

o Data Analysis: Quantify the percentage of CD11b-positive cells in the treated and control
samples.

Experimental Workflow Diagram

In Vitro Experimental Workflow
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Caption: Workflow for in vitro MI-463 experiments.

Safety and Handling

MI-463:

» Hazard Identification: The substance is not classified as hazardous according to the Globally
Harmonized System (GHS).

» Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

o First Aid: In case of contact, wash the affected area with soap and water. If inhaled, move to
fresh air.

DMSO:

» Hazard Identification: Combustible liquid. May cause skin and eye irritation. Readily
absorbed through the skin.

o Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (butyl
rubber or neoprene are recommended), and safety goggles.

» Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Keep away from
heat and open flames.

» Waste Disposal: Dispose of DMSO-containing waste as hazardous chemical waste
according to institutional guidelines.

Disclaimer

This document is intended for informational purposes only and for use by trained professionals
in a laboratory setting. The information provided is based on currently available scientific
literature. Researchers should always consult the relevant Safety Data Sheets (SDS) for both
MI-463 and DMSO before handling and perform their own risk assessments. The protocols
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provided are general guidelines and may require optimization for specific cell lines or
experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
e 2. caymanchem.com [caymanchem.com]

e 3. MI-463, 5MG | Labscoop [labscoop.com]

e 4. selleckchem.com [selleckchem.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for MI-463 Stock
Solution in DMSOQO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572302/docs#application-notes-and-protocols-for-
mi-463-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15572302?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/MI-463.html
https://www.caymanchem.com/product/33525/mi-463
https://labscoop.com/us/en/product/cay/cayman-chemical/33525-5mg-mi-463
https://www.selleckchem.com/products/mi-463.html
https://www.benchchem.com/product/b15572302/docs#application-notes-and-protocols-for-mi-463-stock-solution-in-dmso
https://www.benchchem.com/product/b15572302/docs#application-notes-and-protocols-for-mi-463-stock-solution-in-dmso
https://www.benchchem.com/product/b15572302/docs#application-notes-and-protocols-for-mi-463-stock-solution-in-dmso
https://www.benchchem.com/product/b15572302/docs#application-notes-and-protocols-for-mi-463-stock-solution-in-dmso
https://www.benchchem.com/product/b15572302?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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